Cas no 1796969-69-1 (methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate)

• Product Name: methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate
• CAS No: 1796969-69-1
• MF: C₁₈H₂₅NO₅S
• MW: 367.459804296494
• CID: 5370129
• Update Time: 2025-05-28

methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[4-[(2-methylpropyl)sulfonyl]-1-piperidinyl]carbonyl]benzoate
• methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate

• Inchi： 1S/C18H25NO5S/c1-13(2)12-25(22,23)14-8-10-19(11-9-14)17(20)15-6-4-5-7-16(15)18(21)24-3/h4-7,13-14H,8-12H2,1-3H3
• InChI Key： PDSFKNINRKOPOB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1C(N1CCC(S(CC(C)C)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.5±50.0 °C(Predicted)
• pka: -3.40±0.40(Predicted)

Additional information on methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate

Comprehensive Analysis of Methyl 2-[4-(2-Methylpropanesulfonyl)piperidine-1-carbonyl]benzoate (CAS 1796969-69-1)

In the realm of pharmaceutical intermediates and specialty chemicals, methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate (CAS 1796969-69-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its piperidine core and benzoate ester functionality, is often explored in drug discovery and material science. Researchers frequently search for "synthesis of methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate" or "CAS 1796969-69-1 suppliers," reflecting its niche yet growing demand.

The molecular structure of this compound integrates a sulfonyl group and a carbonyl linker, which are pivotal for its reactivity and binding properties. Such motifs are commonly investigated in the context of protease inhibitors or kinase modulators, aligning with trends in targeted therapy development. Queries like "piperidine derivatives in medicinal chemistry" or "benzoate ester applications" highlight the broader interest in its functional groups. Notably, its methylpropanesulfonyl moiety may contribute to enhanced solubility, a hot topic in formulation optimization.

From a synthetic chemistry perspective, CAS 1796969-69-1 serves as a versatile building block. Its 1-carbonyl piperidine segment is amenable to further derivatization, making it valuable for combinatorial libraries. Discussions around "green chemistry approaches for sulfonyl compounds" or "scalable synthesis of complex esters" resonate with industry efforts to improve sustainability. Analytical data (e.g., NMR, HPLC) for this compound is often sought after, underscoring its role in quality control.

Beyond pharmaceuticals, methyl 2-[4-(2-methylpropanesulfonyl)piperidine-1-carbonyl]benzoate may find utility in agrochemicals or functional materials. Its stability under various conditions is a subject of patents and publications, addressing queries such as "thermal stability of sulfonylated piperidines." As regulatory landscapes evolve, documentation on its safety profile (e.g., REACH compliance) remains a key focus for industrial users.

In summary, 1796969-69-1 exemplifies the intersection of innovation and practicality in fine chemicals. Its multifaceted applications—from drug scaffolds to material precursors—align with search trends emphasizing "high-value chemical intermediates" and "structure-activity relationships." Future research may further elucidate its potential in emerging fields like bioorthogonal chemistry or catalysis.